Cas no 349408-64-6 (5-Nitro-1-N,1-N,3-N,3-N-tetrapropylbenzene-1,3-dicarboxamide)

• Product Name: 5-Nitro-1-N,1-N,3-N,3-N-tetrapropylbenzene-1,3-dicarboxamide
• CAS No: 349408-64-6
• MF: C₂₀H₃₁N₃O₄
• MW: 377.477845430374
• CID: 4713217
• Update Time: 2025-10-31

5-Nitro-1-N,1-N,3-N,3-N-tetrapropylbenzene-1,3-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_020817
• N,N,N',N'-Tetrapropyl-5-nitroisophthalamide
• 5-nitro-1-N,1-N,3-N,3-N-tetrapropylbenzene-1,3-dicarboxamide
• 5-Nitro-1-N,1-N,3-N,3-N-tetrapropylbenzene-1,3-dicarboxamide

• Inchi： 1S/C20H31N3O4/c1-5-9-21(10-6-2)19(24)16-13-17(15-18(14-16)23(26)27)20(25)22(11-7-3)12-8-4/h13-15H,5-12H2,1-4H3
• InChI Key： IBPKFKHELWAWSA-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)C(N(CCC)CCC)=O)[N+](=O)[O-])N(CCC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 444
• Topological Polar Surface Area: 86.4

Additional information on 5-Nitro-1-N,1-N,3-N,3-N-tetrapropylbenzene-1,3-dicarboxamide

Recent Advances in the Study of 5-Nitro-1-N,1-N,3-N,3-N-tetrapropylbenzene-1,3-dicarboxamide (CAS: 349408-64-6)

The compound 5-Nitro-1-N,1-N,3-N,3-N-tetrapropylbenzene-1,3-dicarboxamide (CAS: 349408-64-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its nitro and tetrapropylamide functionalities make it a versatile building block for the development of pharmaceuticals targeting various diseases, including cancer and infectious diseases. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its structure and confirm its purity, ensuring its suitability for further biological studies.

In vitro and in vivo studies have demonstrated that 5-Nitro-1-N,1-N,3-N,3-N-tetrapropylbenzene-1,3-dicarboxamide exhibits promising biological activity. For instance, preliminary results indicate its potential as an inhibitor of specific enzymes involved in inflammatory pathways. These findings suggest that the compound could serve as a lead molecule for the development of anti-inflammatory drugs. Additionally, its nitro group has been shown to participate in redox reactions, which may contribute to its mechanism of action in certain biological contexts.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for understanding its behavior in biological systems and for optimizing its therapeutic potential. Computational modeling has also been employed to predict its interactions with target proteins, providing insights into its binding affinity and selectivity.

Despite these promising findings, challenges remain in the development of 5-Nitro-1-N,1-N,3-N,3-N-tetrapropylbenzene-1,3-dicarboxamide as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further structural modifications and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 5-Nitro-1-N,1-N,3-N,3-N-tetrapropylbenzene-1,3-dicarboxamide (CAS: 349408-64-6) represents a promising candidate for drug development, with its unique chemical structure and demonstrated biological activity. Continued research into its mechanisms of action, optimization of its pharmacological properties, and exploration of its therapeutic potential will be crucial for advancing this compound toward clinical use. This briefing underscores the importance of interdisciplinary collaboration in harnessing the full potential of this molecule for the benefit of human health.